Cas no 127716-76-1 (9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-)

9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)- structure
127716-76-1 structure
Product Name:9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-
CAS No:127716-76-1
MF:C18H16O6
MW:328.316045761108
CID:195470
PubChem ID:14492422
Update Time:2025-04-19

9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-
    • 9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-butenyl)- (9CI)
    • Morusignin B
    • 1,3,5,8-Tetrahydroxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
    • 1,3,5,8-Tetrahydroxy-2-(3-methyl-2-butenyl)xanthone
    • DTXSID801174709
    • 127716-76-1
    • 1,3,5,8-TETRAHYDROXY-2-(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
    • CHEBI:174399
    • 1,3,5,8-tetrahydroxy-2-(3-methylbut-2-enyl)xanthen-9-one
    • Inchi: 1S/C18H16O6/c1-8(2)3-4-9-12(21)7-13-15(16(9)22)17(23)14-10(19)5-6-11(20)18(14)24-13/h3,5-7,19-22H,4H2,1-2H3
    • InChI Key: AQSBDDHXYVQYHC-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=C(C=2C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O)O

Computed Properties

  • Exact Mass: 328.09468
  • Monoisotopic Mass: 328.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22
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